3-Bromo-1,8-naphthyridin-2(1H)-one

• IUPAC Name: 3-bromo-1H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C8H5BrN2O/c9-6-4-5-2-1-3-10-7(5)11-8(6)12/h1-4H,(H,10,11,12)
• InChI Key: GCRNZFXJLCEVJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC(=O)C(=C2)Br)N=C1
• Molecular Formula: C8H5BrN2O
• Molecular Weight: 225.04 g/mol

Description

The compound “3-Bromo-1,8-naphthyridin-2(1H)-one” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Synthesis and Chemical Reactivity

3-Bromo-1,8-naphthyridin-2(1H)-one and its derivatives have been widely studied for their chemical reactivity and utility in various synthetic processes. For example, the amination of 3-bromo-2-ethoxy-1,5-naphthyridine has been reinvestigated to correct prior misunderstandings about the synthesis of certain compounds, leading to the production of isomeric 3-bromo-1-ethyl-1,5-naphthyridin-2(1H)-one and other derivatives (Haak & Plas, 2010). Additionally, these compounds have been synthesized using Buchwald–Hartwig cross-coupling and exhibit potential antibacterial activity, particularly inhibiting the penicillin-binding protein 6 (PBP6) (Sakram et al., 2019).

Applications in Biochemistry and Medicine

The bioactive potential of 3-bromo-1,8-naphthyridin-2(1H)-one derivatives is notable. They have shown promise as part of synthetic routes toward biologically active molecules. For instance, one derivative has been effectively synthesized as part of a potent ACAT (acyl-CoA: cholesterol acyltransferase) inhibitor, demonstrating the relevance of these compounds in medicinal chemistry (Ban et al., 2005). Furthermore, certain derivatives of 1,6-naphthyridin-2(1H)-one have shown antiproliferative activity towards breast cancer cell lines, highlighting their potential in cancer treatment (Guillon et al., 2017).

Molecular Interactions and Pharmacological Potential

1,8-Naphthyridine derivatives, including those related to 3-bromo-1,8-naphthyridin-2(1H)-one, have a broad spectrum of biological activities. They are involved in antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic activities, among others. Their diverse biological properties make them potent scaffolds in therapeutic and medicinal research (Madaan et al., 2015).

Applications in Material Science

The compounds derived from 3-bromo-1,8-naphthyridin-2(1H)-one have also found applications in material science. For instance, a new Al3+ selective fluorescent turn-on sensor based on a derivative of this compound has been developed, which has applications in live cell imaging (Anand et al., 2018).